(E)-2-amino-1-((3-methoxybenzylidene)amino)-N-(3-methoxypropyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide

• IUPAC Name: 2-amino-1-[(E)-(3-methoxyphenyl)methylideneamino]-N-(3-methoxypropyl)pyrrolo[3,2-b]quinoxaline-3-carboxamide
• InChI: InChI=1S/C23H24N6O3/c1-31-12-6-11-25-23(30)19-20-22(28-18-10-4-3-9-17(18)27-20)29(21(19)24)26-14-15-7-5-8-16(13-15)32-2/h3-5,7-10,13-14H,6,11-12,24H2,1-2H3,(H,25,30)/b26-14+
• InChI Key: KFYRDKRQFBTJCW-VULFUBBASA-N
• Canonical SMILES: COCCCNC(=O)C1=C(N(C2=NC3=CC=CC=C3N=C12)N=CC4=CC(=CC=C4)OC)N
• Isomeric SMILES: COCCCNC(=O)C1=C(N(C2=NC3=CC=CC=C3N=C12)/N=C/C4=CC(=CC=C4)OC)N
• Molecular Formula: C23H24N6O3
• Molecular Weight: 432.5 g/mol
• CAS No.: 836633-27-3

Description

(E)-2-amino-1-((3-methoxybenzylidene)amino)-N-(3-methoxypropyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide is a useful research compound. Its molecular formula is C23H24N6O3 and its molecular weight is 432.484. The purity is usually 95%.
BenchChem offers high-quality (E)-2-amino-1-((3-methoxybenzylidene)amino)-N-(3-methoxypropyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-2-amino-1-((3-methoxybenzylidene)amino)-N-(3-methoxypropyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Biological Activity

The compound (E)-2-amino-1-((3-methoxybenzylidene)amino)-N-(3-methoxypropyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide is a pyrroloquinoxaline derivative that has garnered attention for its potential biological activities, particularly in the fields of oncology and antimicrobial research. This article synthesizes findings from various studies to provide a comprehensive overview of its biological activity.

Chemical Structure and Properties

The structure of the compound features a pyrrolo[2,3-b]quinoxaline core, which is known for its diverse biological activities. The presence of methoxy groups and an amine substituent enhances its lipophilicity and potential interaction with biological targets.

Anticancer Activity

Research indicates that derivatives of pyrroloquinoxaline exhibit significant anticancer properties. For instance, studies have shown that similar compounds demonstrate selective cytotoxicity against various cancer cell lines, including HepG2 (liver), SK-OV-3 (ovarian), and PC-3 (prostate) cells. The mechanism of action is often linked to the inhibition of key enzymes involved in cancer cell proliferation, such as DNA topoisomerases and vascular endothelial growth factor receptors (VEGFR) .

Table 1: Cytotoxicity of Pyrroloquinoxaline Derivatives

Compound	Cell Line	IC50 (µM)	Mechanism
Compound 29	HepG2	0.071	VEGFR inhibition
Compound 32	SK-OV-3	0.126	Topoisomerase inhibition
Compound 29	PC-3	0.164	Apoptosis induction

Antimicrobial Activity

In addition to anticancer effects, certain pyrroloquinoxaline derivatives have shown promising antimicrobial activity. For example, the compound has been evaluated for its efficacy against Mycobacterium tuberculosis (Mtb) with a notable minimum inhibitory concentration (MIC). The structure-activity relationship (SAR) studies suggest that modifications in the substituents can enhance or diminish this activity .

Table 2: Antimicrobial Efficacy

Compound	Pathogen	MIC (µg/mL)	Selectivity Index
Compound 29	Mtb H37Ra	3.91	>10
Compound 32	E. coli	125	<10

The biological activity of (E)-2-amino-1-((3-methoxybenzylidene)amino)-N-(3-methoxypropyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide is attributed to several mechanisms:

• Enzyme Inhibition : The compound acts as an inhibitor for various kinases and topoisomerases, disrupting critical pathways in cancer cell survival and proliferation.
• Induction of Apoptosis : Interaction with VEGFR leads to apoptosis in sensitive cancer cell lines, highlighting its potential as an anticancer agent.
• Antimycobacterial Mechanism : The specific interaction with Mtb suggests a unique pathway that may involve disruption of bacterial metabolism or replication processes.

Case Studies

Several case studies have documented the therapeutic potential of related compounds:

• Case Study 1 : A study on a similar pyrroloquinoxaline derivative demonstrated significant tumor reduction in xenograft models when administered at specific dosages, supporting its potential for clinical application .
• Case Study 2 : Another investigation focused on the antimicrobial properties revealed that modifications to the methoxy groups could enhance activity against resistant strains of bacteria .